2-(4-fluoro-3,5-diphenylphenyl)-4,6-diphenyl-1,3,5-triazine

• Molecular Formula: C33H22FN3
• Molecular Weight: 479.5 g/mol
• IUPAC Name: 2-(4-fluoro-3,5-diphenylphenyl)-4,6-diphenyl-1,3,5-triazine
• InChI: InChI=1S/C33H22FN3/c34-30-28(23-13-5-1-6-14-23)21-27(22-29(30)24-15-7-2-8-16-24)33-36-31(25-17-9-3-10-18-25)35-32(37-33)26-19-11-4-12-20-26/h1-22H
• InChI Key: JMAUEKAOIIOHBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC(=C2F)C3=CC=CC=C3)C4=NC(=NC(=N4)C5=CC=CC=C5)C6=CC=CC=C6

Description

2-(4-fluoro-3,5-diphenylphenyl)-4,6-diphenyl-1,3,5-triazine is a complex organic compound that belongs to the class of triazines. Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring. This particular compound is characterized by its unique substitution pattern, which includes a fluoro group and multiple phenyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluoro-3,5-diphenylphenyl)-4,6-diphenyl-1,3,5-triazine typically involves multi-step organic reactions. One common method is the cyclization of appropriate precursors under controlled conditions. For instance, starting materials such as 4-fluoro-3,5-diphenylbenzene and diphenylamine can be reacted with cyanuric chloride in the presence of a base to form the triazine ring.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-fluoro-3,5-diphenylphenyl)-4,6-diphenyl-1,3,5-triazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The fluoro group can